Meliodent

Specification

• CAS No.: 120366-88-3
• Molecular Formula: C10H22N2
• Molecular Weight: 0

Introduction

Composition and Properties

Meliodent is primarily composed of polymethyl methacrylate (PMMA) as its main constituent, with variations in formulation dependent on the specific product type within the line. The material is available in both powder and liquid forms, which are combined in specific ratios to create a workable dough that subsequently polymerizes into a solid denture base.

The powder component consists of PMMA polymer beads, while the liquid component contains methyl methacrylate (MMA) monomer. This combination, when properly processed, results in a cross-linked polymer network that provides the mechanical strength and durability required for dental applications. The material features a unique co-polymer formula that contributes to its exceptional surface characteristics and smoothness.

Types of Meliodent Products

The Meliodent product line encompasses several specialized formulations designed for specific applications in dental prosthetics:

Meliodent Heat Cure

This is the primary denture base material designed for conventional heat polymerization techniques. Meliodent Heat Cure is processed through a thermostatically controlled water bath at 73 ± 1°C for 90 minutes, followed by additional curing at 100°C for 30 minutes. This material offers excellent stability and is suitable for complete and partial dentures requiring optimal mechanical properties.

Meliodent Rapid Repair

An auxiliary component of the Meliodent line, specifically formulated for repairs of existing dentures. The material's properties and color characteristics are designed to match seamlessly with existing Meliodent denture bases, ensuring aesthetic continuity and functional integrity in repaired prostheses.

Meliodent Orthodontic

This specialized formulation meets the specific demands of orthodontic applications, particularly for the fabrication of orthodontic appliances. It features enhanced stability and is optimized for the "salt and pepper" technique commonly used in orthodontic laboratories. Meliodent Orthodontic absorbs more liquid than previous products (25g:10ml ratio), ensuring quicker processing and producing a stronger, more rigid acrylic base that better absorbs functional stresses.

Physical and Mechanical Properties

Flexural Properties

Flexural strength is a critical parameter in evaluating denture base materials as it directly impacts clinical performance and longevity. Research examining the flexural properties of Meliodent compared to other denture base materials has provided valuable insights into its performance under stress conditions.

In a comparative study of various denture base materials, Meliodent demonstrated specific flexural characteristics as shown in Table 1:

Material	Flexural Strength (MPa)	Flexural Modulus (MPa)	Force Maximum Load (N)	Displacement (mm)
Meliodent	20.8 ± 2.39	Not significantly different from other materials	Lower than light-cure materials	Lower than light-cure materials

Table 1: Flexural properties of Meliodent compared to other denture base materials

The study indicated that while Meliodent exhibited adequate flexural strength, newer light-curing urethane dimethacrylate materials showed improved flexural properties, suggesting ongoing evolution in denture base materials technology.

Hardness and Surface Roughness

Surface properties significantly influence both the clinical performance and patient comfort associated with denture base materials. Research comparing Meliodent with FuturaGen found no statistically significant differences in surface roughness (Ra) between the materials, with Meliodent exhibiting a Ra value of 0.92 μm compared to FuturaGen's 0.84 μm.

Similarly, hardness testing revealed comparable performance between these materials, with Meliodent showing a Vickers hardness number (VHN) of 20.8 ± 2.39, while FuturaGen registered 21.18 ± 1.42. These findings suggest that despite different polymerization methods, both materials offer similar surface characteristics relevant to clinical applications.

The surface roughness of Meliodent increased slightly after exposure to staining solutions, rising from an initial value of 0.26 ± 0.11 to 0.29 ± 0.10 after three weeks of immersion, representing a statistically significant change (p=0.015).

Compressive Strength

Compressive strength is a fundamental property that determines a denture's ability to withstand masticatory forces. In comparative analyses of different heat-cure acrylic resins, Meliodent demonstrated lower compressive strength values compared to some competing products.

A study examining three types of heat-cure acrylic resins reported that Meliodent exhibited a mean compressive strength of 71.9 ± 5.3 MPa, which was significantly lower than the values observed for Acropars (80.6 ± 6.9 MPa) and Acrosun (85.6 ± 6.9 MPa). These findings have implications for clinical decision-making, particularly in cases where higher mechanical loads are anticipated.

Color Stability

Color stability is an essential aesthetic consideration for denture base materials. Research evaluating the effects of various staining solutions on Meliodent has provided data on its color stability characteristics.

Studies measuring color changes using the CIELAB color system found that Meliodent exhibited the following ΔE values after exposure to common beverages: tea (1.42 ± 1.13), coffee (1.28 ± 0.47), and orange juice (2.08 ± 1.46). These values were generally within clinically acceptable ranges (ΔE < 3.7), indicating good color stability for Meliodent under typical usage conditions.

Biological Properties

Cytotoxicity

The biocompatibility of denture base materials is crucial for patient safety and comfort. Studies examining the cytotoxicity of Meliodent have provided insights into its biological interactions.

Research comparing the cytotoxicity of Meliodent with other denture base resins found varying levels of cellular toxicity depending on immersion time. After 1 hour of immersion (representing immediate inflammatory response), Meliodent exhibited higher cytotoxicity (light absorption of 0.48 ± 0.11) compared to Futura Gen (0.36 ± 0.071).

These findings suggest that immersing Meliodent dentures in water for 24 hours prior to delivery to patients may be advisable to reduce potential cytotoxic effects.

Residual Monomer

The presence of residual monomer in denture base materials can affect both mechanical properties and biocompatibility. Research has examined methods to reduce residual monomer content in Meliodent.

Studies investigating ultrasonic cleaning as a method to reduce residual methyl methacrylate monomer found no significant differences in residual monomer amounts in Meliodent groups subjected to various ultrasonic treatment durations. This suggests that for heat-polymerized resins like Meliodent, ultrasonic treatment may have limited additional benefit in reducing residual monomer beyond conventional processing methods.

Clinical Applications

Meliodent has been utilized across a range of prosthodontic applications, leveraging its combination of mechanical properties, aesthetics, and handling characteristics:

• Complete dentures: The primary application of Meliodent Heat Cure is in the fabrication of full dentures, where its dimensional stability and aesthetic qualities are particularly valuable.

• Partial dentures: Meliodent's mechanical properties make it suitable for removable partial dentures, though considerations around its compressive strength compared to alternative materials may influence material selection in high-stress cases.

• Orthodontic appliances: Meliodent Orthodontic is specifically formulated for the fabrication of orthodontic devices, utilizing the "salt and pepper" technique to produce stable appliances efficiently.

• Denture repairs: Meliodent Rapid Repair serves as a specialized material for repairing existing dentures, offering color match and structural compatibility with existing Meliodent prostheses.

The material's cadmium-free composition, exceptional surface smoothness, and broad range of color shades have contributed to its clinical adoption, with the smooth surface characteristics potentially reducing plaque accumulation and enhancing patient comfort.

Comparison with Other Denture Base Materials

Comparative studies between Meliodent and alternative denture base materials provide context for clinical decision-making. Table 2 summarizes key comparative findings from the research literature:

Property	Meliodent	FuturaGen	GC Reline Hard	Other Materials
Hardness (VHN)	20.8 ± 2.39	21.18 ± 1.42	-	-
Surface Roughness (Ra)	0.92 μm	0.84 μm	-	-
Compressive Strength (MPa)	71.9 ± 5.3	-	-	Acrosun: 85.6 ± 6.9 Acropars: 80.6 ± 6.9
Water Sorption (μg/mm³)	30.5 ± 0.1	-	-	Acropars: 30.7 ± 0.87
Water Solubility (μg/mm³)	1.7 ± 0.097	-	-	Acropars: 2.5 ± 0.13
Cytotoxicity (1 hour)	Higher	Lower	-	-
Cytotoxicity (24 hours)	Higher	-	Lower	-

Table 2: Comparative properties of Meliodent versus other denture base materials

While Meliodent demonstrates comparable properties to alternative materials in several aspects (hardness, surface roughness, water sorption), it shows potential limitations in compressive strength and initial cytotoxicity relative to some competitors. These comparisons highlight the importance of material selection based on specific clinical requirements and priorities.

Product Availability and Market Status

Alternative materials suggested by dental professionals to replace Meliodent include:

• Pro-Base

• Major Base 20 (Major Dental)

• Plasto Don N (Scheftner)

• Meadway (Mr. Dental)

• Vertex (Vertex Dental)

This situation underscores the evolution of the dental materials market and the need for practitioners to evaluate alternative products that offer comparable properties to Meliodent.